2-(2,4-dichlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]propanamide

• Molecular Formula: C22H17Cl2N3O4
• Molecular Weight: 458.3 g/mol
• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]propanamide
• InChI: InChI=1S/C22H17Cl2N3O4/c1-12(30-17-8-6-14(23)11-15(17)24)21(28)26-16-10-13(5-7-18(16)29-2)22-27-20-19(31-22)4-3-9-25-20/h3-12H,1-2H3,(H,26,28)
• InChI Key: BOQMBZDEJSFXMZ-UHFFFAOYSA-N
• SMILES: CC(C(=O)NC1=C(C=CC(=C1)C2=NC3=C(O2)C=CC=N3)OC)OC4=C(C=C(C=C4)Cl)Cl

Description

2-(2,4-dichlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]propanamide is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-(2,4-dichlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]propanamide involves the inhibition of various enzymes and signaling pathways involved in cell growth, survival, and inflammation. It has been shown to inhibit the activity of protein kinases, such as AKT and ERK, which are involved in cell growth and survival. It also inhibits the activity of NF-κB, a transcription factor involved in inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, it induces apoptosis and inhibits cell growth. In neurodegenerative diseases, it has neuroprotective effects and improves cognitive function. In infectious diseases, it has shown potential as an antiviral and antibacterial agent.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2,4-dichlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]propanamide in lab experiments include its potential applications in various fields, its well-defined mechanism of action, and its ability to inhibit multiple enzymes and signaling pathways. However, its limitations include its complex synthesis method and the need for further research to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the research on 2-(2,4-dichlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]propanamide. These include further studies on its potential applications in cancer research, neurodegenerative diseases, and infectious diseases. Additionally, research could focus on optimizing the synthesis method and developing more potent and selective analogs of this compound. Furthermore, the safety and efficacy of this compound in humans need to be evaluated in clinical trials.

Synthesis Methods

The synthesis of 2-(2,4-dichlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]propanamide involves several steps, including the reaction of 2,4-dichlorophenol with propionyl chloride, followed by the reaction of the resulting product with 2-amino-5-methoxybenzoic acid. The final step involves the reaction of the intermediate product with oxazolo[4,5-b]pyridine-2-carboxylic acid to yield the desired compound.

Scientific Research Applications

2-(2,4-dichlorophenoxy)-N-[2-methoxy-5-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]propanamide has been extensively studied for its potential applications in various fields, including cancer research, neurodegenerative diseases, and infectious diseases. In cancer research, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neurodegenerative diseases, it has been shown to have neuroprotective effects and improve cognitive function. In infectious diseases, it has been studied for its potential as an antiviral and antibacterial agent.